Cas no 66036-39-3 ((3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one)
66036-39-3 structure
Product Name:(3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
CAS No:66036-39-3
MF:C6H9NO3
MW:143.140561819077
CID:1696216
PubChem ID:3050259
Update Time:2025-04-21
(3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties
Names and Identifiers
-
- (3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
- 4-oxa-1-azabicyclo[3.2.0]heptan-7-one, 3-(hydroxymethyl)-, (3R,5S)-
- 3-Hydroxymethyl-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
- C17357
- (3R,5S)-3-hydroxymethyl-4-oxa-1-azabicyclo[3,2,0]heptan-7-one
- CHEMBL140225
- 4-Oxa-1-azabicyclo(3.2.0)heptan-7-one, 3-(hydroxymethyl)-
- SCHEMBL8322973
- Q27154984
- 3-(Hydroxymethyl)-4-oxa-1-azabicyclo(3.2.0)heptan-7-one
- CRVXTEJTLQIKDI-XINAWCOVSA-N
- DTXSID00216245
- (3R, 5S)-3-hydroxymethyl-4-oxa-1-azabicyclo[3,2,0] heptan-7-one
- 2-Hydroxymethylclavam
- 66036-39-3
- CHEBI:81026
-
- Inchi: 1S/C6H9NO3/c8-3-4-2-7-5(9)1-6(7)10-4/h4,6,8H,1-3H2/t4-,6+/m1/s1
- InChI Key: CRVXTEJTLQIKDI-XINAWCOVSA-N
- SMILES: O1[C@@H](CO)CN2C(C[C@H]12)=O
Computed Properties
- Exact Mass: 143.05827
- Monoisotopic Mass: 143.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.77
(3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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